Cas no 1033201-74-9 (1-(3-Bromo-4-fluorobenzoyl)piperidine)

• Product Name: 1-(3-Bromo-4-fluorobenzoyl)piperidine
• CAS No: 1033201-74-9
• MF: C₁₂H₁₃BrFNO
• MW: 286.140125989914
• CID: 856246
• Update Time: 2025-10-31

1-(3-Bromo-4-fluorobenzoyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-fluorobenzoyl)piperidine
• A-4245

• Inchi： 1S/C12H13BrFNO/c13-10-8-9(4-5-11(10)14)12(16)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7H2
• InChI Key： KSZCKRNQTNJPGR-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=CC(=C(Br)C=1)F)N1CCCCC1

Computed Properties

• Exact Mass: 285.01600

Experimental Properties

• Density: 1.467±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 20.31000
• LogP: 3.15220

Additional information on 1-(3-Bromo-4-fluorobenzoyl)piperidine

Research Brief on 1-(3-Bromo-4-fluorobenzoyl)piperidine (CAS: 1033201-74-9) in Chemical Biology and Pharmaceutical Applications

1-(3-Bromo-4-fluorobenzoyl)piperidine (CAS: 1033201-74-9) is a synthetic small molecule that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile building block and bioactive scaffold. This compound features a piperidine ring substituted with a 3-bromo-4-fluorobenzoyl moiety, which confers unique electronic and steric properties that make it valuable for drug discovery and medicinal chemistry applications. Recent studies have explored its utility in the development of kinase inhibitors, GPCR modulators, and other therapeutic agents targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 1-(3-Bromo-4-fluorobenzoyl)piperidine as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the bromo-fluoro substitution pattern on the benzoyl ring allowed for efficient palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the scaffold. The resulting compounds showed promising activity against BTK with IC50 values in the low nanomolar range, highlighting the potential of this scaffold in hematologic malignancy drug development.

In neuropharmacology research, 1-(3-Bromo-4-fluorobenzoyl)piperidine has been utilized as a precursor for sigma receptor ligands. A 2022 study in ACS Chemical Neuroscience reported that derivatives of this compound exhibited high affinity for σ1 receptors (Ki = 8.3 nM) with excellent selectivity over σ2 receptors. The unique electronic properties imparted by the bromo and fluoro substituents were found to be critical for receptor binding, as demonstrated through comprehensive structure-activity relationship studies and molecular docking simulations.

The compound's application extends to positron emission tomography (PET) tracer development, where researchers have exploited the presence of the fluorine atom for 18F-labeling. A recent publication in Nuclear Medicine and Biology (2023) described the radiosynthesis of [18F]-labeled analogs of 1-(3-Bromo-4-fluorobenzoyl)piperidine for imaging neurodegenerative diseases. The tracers showed favorable brain uptake and pharmacokinetic properties in preclinical models, suggesting potential for clinical translation in Alzheimer's disease imaging.

From a synthetic chemistry perspective, 1-(3-Bromo-4-fluorobenzoyl)piperidine serves as a valuable intermediate due to its orthogonal reactivity. The bromo substituent enables various cross-coupling reactions (Suzuki, Sonogashira, Buchwald-Hartwig), while the fluorine atom can participate in nucleophilic aromatic substitution or serve as a hydrogen bond acceptor in molecular recognition. Recent advances in continuous flow chemistry have further enhanced the utility of this scaffold by enabling efficient multistep transformations with improved yields and reduced reaction times.

In conclusion, 1-(3-Bromo-4-fluorobenzoyl)piperidine (CAS: 1033201-74-9) represents a multifunctional scaffold with diverse applications in medicinal chemistry and chemical biology. Its unique structural features and versatile reactivity make it particularly valuable for the development of targeted therapeutics and molecular probes. Ongoing research continues to explore new derivatives and applications of this compound, particularly in the areas of kinase inhibition, neuropharmacology, and diagnostic imaging. Future studies will likely focus on optimizing the pharmacokinetic properties of derivatives and expanding their therapeutic indications.